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GC-MS Identification Parameters

For reliable identification, you can reference the following retention index data obtained from various non-

polar GC columns. This table allows you to compare and select the appropriate method for your system.

Table 1: Retention Indices (RI) for 2-Undecanone on Common Non-Polar GC Stationary Phases [1]

Column
Type

Active
Phase

Temperature Program
Retention Index
(RI)

Carrier Gas

Capillary DB-5 60°C to 246°C @ 3 K/min 1291 Helium

Capillary HP-5MS 60°C @ 8 min to 250°C @ 30 min

@ 2 K/min

1294 Helium

Capillary SE-54 60°C to 246°C @ 3 K/min 1291 Helium

Capillary CP Sil 8 CB 50°C @ 2 min to 220°C @ 3 K/min 1285 Hydrogen

Capillary OV-101 Isothermal at 150°C 1276.9 Not

Specified

Packed OV-101 Isothermal at 220°C 1298.5 Nitrogen
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Experimental Protocol: Identification in a Biological
Context

The following methodology is adapted from a 2022 study that identified and quantified 2-Undecanone from

Pseudomonas aeruginosa-infected mice. [2]

Sample Preparation and GC-MS Analysis

In Vivo Infection Model: Mice were intraperitoneally injected with P. aeruginosa PAO1.

Sample Collection: Peritoneal fluid was collected 12 hours post-infection using 2 mL of phosphate-
buffered saline (PBS).

GC-MS Identification: The peritoneal fluid was analyzed directly. 2-Undecanone was detected in the
infected mice but was absent in non-infected controls.

Quantification: A calibration curve ranging from 5 nM to 5 mM was established. The measured
concentration in the diluted peritoneal fluid was approximately 1.48 ± 1.17 µM. The study estimated

the in vivo concentration to be approximately 200 µM, accounting for the natural volume of peritoneal
fluid. [2]

The workflow below summarizes the key experimental and analytical steps from this study:
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In Vivo Infection Model

Inject P. aeruginosa
PAO1 intraperitoneally

into mice

Collect peritoneal fluid
after 12 hours

Analyze sample
using GC-MS

Detect and quantify
2-Undecanone

Apply in vitro assays
to assess neutrophil function

Click to download full resolution via product page

Key Findings on Neutrophil Function

The same study investigated the immunomodulatory effects of 2-Undecanone on neutrophils. The

experiments and their outcomes are summarized below.

Table 2: Summary of Neutrophil Functional Assays upon 2-Undecanone Exposure [2]
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Assay Type Stimulus Effect of 2-Undecanone Interpretation

Chemotaxis 2-Undecanone
alone

Induced significant
neutrophil migration

Acts as a chemoattractant

Activation 2-Undecanone
alone

Increased degranulation &
ROS generation

Activates Gai-PLC pathway,
raising intracellular Ca²⁺

Bactericidal
Activity

P. aeruginosa
bacteria

Significantly decreased
bacterial killing

Suppresses host defense

NETosis LPS from P.
aeruginosa

Inhibited Neutrophil
Extracellular Trap formation

Limits a key antimicrobial
mechanism

Cytokine
Secretion

LPS from P.
aeruginosa

Reduced TNF-α, IL-6, IL-1β,
IL-10

Attenuates inflammatory
response

Cell Survival LPS from P.
aeruginosa

Induced apoptosis (via
↑caspase-3, ↓Bcl-2)

Promotes neutrophil death
under inflammation

The signaling pathways involved in these neutrophil responses are illustrated in the following diagram:
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2-Undecanone

PTX-sensitive GPCR

Gαi Protein

Phospholipase C (PLC)

ERK / Akt Phosphorylation

Alternative/Parallel Path

Intracellular Ca²⁺ Increase

Neutrophil Activation:
Migration, Degranulation, ROS
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Key Considerations for Researchers

Context is Crucial: Be aware that 2-Undecanone has a dual role. It directly activates several

neutrophil pathways but simultaneously suppresses the cell's ability to mount an effective immune
response against pathogens like P. aeruginosa. [2]

Natural Occurrence: This compound is not exclusive to bacteria. It is found in various plants and
fruits, so its presence in a sample does not automatically indicate a bacterial source. [3] [4]
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Mass Spectral Library: The NIST Mass Spectral Library contains reference data for 2-Undecanone,

which is essential for confirming its identity in your samples. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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